Cas no 67412-61-7 (1,1'-Biphenyl, hexachloro-4-(methylsulfonyl)-)

• Product Name: 1,1'-Biphenyl, hexachloro-4-(methylsulfonyl)-
• CAS No: 67412-61-7
• MF: C₁₃H₆Cl₆O₂S
• MW: 438.96853685379
• CID: 387946
• PubChem ID: 71368328
• Update Time: 2025-04-19

1,1'-Biphenyl, hexachloro-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, hexachloro-4-(methylsulfonyl)-
• 1,2,3,4,5-pentachloro-6-(2-chloro-4-methylsulfonylphenyl)benzene
• 2,2',3,4,5,6-Hexachloro-4'-(methanesulfonyl)-1,1'-biphenyl
• DTXSID10791396
• 67412-61-7

• Inchi： 1S/C13H6Cl6O2S/c1-22(20,21)5-2-3-6(7(14)4-5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： LYIQAYNVCGJBJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)S(C)(=O)=O

Computed Properties

• Exact Mass: 437.819017g/mol
• Monoisotopic Mass: 435.821967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 42.5Ų